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Compound of Interest

Compound Name: Octadecyl isocyanate

Cat. No.: B089829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Octadecyl isocyanate is a significant chemical compound utilized in various scientific and

industrial applications, including as a surface modifier for cellulose nanocrystals. This guide

provides an in-depth look at its core physicochemical properties.

Key Physicochemical Data
The fundamental properties of octadecyl isocyanate are summarized in the table below,

offering a clear comparison of its key quantitative data.

Property Value Source(s)

Molecular Formula C₁₉H₃₇NO [1][2][3][4]

Molecular Weight 295.50 g/mol [1][2][3][4]

CAS Number 112-96-9 [1]

Density 0.847 g/mL at 25 °C

Melting Point 15-16 °C

Boiling Point 172-173 °C at 5 mmHg

Flash Point 184 °C (Open Cup)
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Structural Representation
The logical relationship between the molecular formula and its constituent elements can be

visualized as follows:

Logical Relationship of Octadecyl Isocyanate's Formula
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Molecular formula composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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